Direct Yellow 127
Overview
Description
Direct Yellow 127, also known as C.I.Direct Yellow 127, is a single azo class dye . It is mainly used in the paper-making industry . It is also known as Direct Yellow RB .
Synthesis Analysis
Direct Yellow 127 is synthesized by diazotizing 2-(4-Aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid and coupling it with 5-Methyl-3H-pyrazol-3-one .Molecular Structure Analysis
The molecular formula of Direct Yellow 127 is C18H14N5NaO4S2 . It has a molecular weight of 451.45 .properties
CAS RN |
12222-68-3 |
|---|---|
Product Name |
Direct Yellow 127 |
Molecular Formula |
C10H7F5O3 |
Molecular Weight |
0 |
Origin of Product |
United States |
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